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Technical Guide: 5-hydroxy-L-norvaline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available physicochemical data for 5-
hydroxy-L-norvaline, a derivative of the amino acid L-norvaline. This document is intended for
researchers, scientists, and professionals in drug development who require accurate,
foundational information on this compound.

Core Physicochemical Data

5-hydroxy-L-norvaline, also known by its systematic name (2S)-2-amino-5-hydroxypentanoic
acid, is a distinct chemical entity.[1] The fundamental quantitative data for this compound are
summarized in the table below for ease of reference.

Parameter Value Source
CAS Number 6152-89-2 [21[31[4]
Molecular Weight 133.15 g/mol [11[3]
Molecular Formula C5H11NO3 [1][3]
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Experimental and Biological Data Notice

As of the date of this publication, a comprehensive search of publicly available scientific
literature and chemical databases has revealed a notable scarcity of in-depth technical data for
5-hydroxy-L-norvaline. Specifically, detailed experimental protocols for its synthesis or use in
biological assays, as well as elucidated signaling pathways in which it may be involved, are not
readily available.

The scientific community's focus has been more directed towards its parent compound, L-
norvaline. While structurally related, it is crucial to emphasize that the biological activities and
mechanisms of action of L-norvaline cannot be directly extrapolated to 5-hydroxy-L-norvaline
without dedicated experimental validation.

Research Context: The Parent Compound, L-
Norvaline

To provide a broader context for researchers interested in 5-hydroxy-L-norvaline, this section
briefly outlines the known biological activities of L-norvaline. This information is presented for
contextual purposes only and should not be interpreted as being representative of 5-hydroxy-L-
norvaline.

L-norvaline is recognized primarily as an inhibitor of the enzyme arginase.[5][6] Arginase
inhibition can lead to an increase in the bioavailability of L-arginine, a substrate for nitric oxide
synthase (NOS). Consequently, this can enhance the production of nitric oxide (NO), a critical
signaling molecule in various physiological processes, including vasodilation and immune
responses.[5]

Due to its role as an arginase inhibitor, L-norvaline has been investigated for its potential
therapeutic effects in conditions associated with endothelial dysfunction and reduced NO
bioavailability, such as hypertension. Studies have also explored its neuroprotective potential,
particularly in the context of Alzheimer's disease, where it has been shown to reduce amyloid-
beta deposition and neuroinflammation in animal models.[7]

The primary signaling pathway influenced by L-norvaline is depicted in the diagram below,
illustrating its mechanism as an arginase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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